Cas no 39819-74-4 (3-methoxycyclopentene)

• Product Name: 3-methoxycyclopentene
• CAS No: 39819-74-4
• MF: C₆H₁₀O
• MW: 98.1430020332336
• CID: 1511281
• PubChem ID: 142383
• Update Time: 2025-09-28

3-methoxycyclopentene Chemical and Physical Properties

Names and Identifiers

• 3-methoxycyclopentene
• 2-Cyclopenten-1-yl methyl ether
• Cyclopentene, 3-methoxy-
• AKOS024431595
• 3-Methoxycyclopent-1-ene
• PUNAFIBTAHETMN-UHFFFAOYSA-N
• 2-Cyclopenten-1-yl methyl ether #
• DTXSID70960384
• 39819-74-4
• 3-METHOXY-1-CYCLOPENTENE
• Cyclopentene,3-methoxy-

• Inchi： 1S/C6H10O/c1-7-6-4-2-3-5-6/h2,4,6H,3,5H2,1H3
• InChI Key： PUNAFIBTAHETMN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CCC1

Computed Properties

• Exact Mass: 98.0732
• Monoisotopic Mass: 98.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 76.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 3-methoxycyclopentene

Introduction to 3-Methoxycyclopentene (CAS No. 39819-74-4)

3-Methoxycyclopentene, with the CAS number 39819-74-4, is a cyclic ether compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which consists of a five-membered cyclopentene ring substituted with a methoxy group. The methoxy group imparts specific chemical properties that make 3-methoxycyclopentene a valuable intermediate in various synthetic pathways and a potential candidate for the development of novel pharmaceuticals and functional materials.

The chemical structure of 3-methoxycyclopentene can be represented as C₆H₁₀O. The presence of the methoxy group (OCH₃) on the cyclopentene ring influences its reactivity and stability, making it an attractive starting material for a wide range of chemical transformations. Recent studies have explored the use of 3-methoxycyclopentene in the synthesis of complex organic molecules, including natural products and bioactive compounds.

In the realm of medicinal chemistry, 3-methoxycyclopentene has been investigated for its potential as a building block in the development of new drugs. Its unique structure allows for the introduction of functional groups that can enhance the pharmacological properties of target molecules. For instance, researchers have utilized 3-methoxycyclopentene in the synthesis of analogs of known bioactive compounds, such as anti-inflammatory agents and anticancer drugs. These studies have shown promising results, highlighting the versatility and potential of this compound in drug discovery.

The synthetic utility of 3-methoxycyclopentene is further enhanced by its ability to undergo various chemical reactions, including ring-opening polymerization (ROP) and Diels-Alder reactions. Ring-opening polymerization is particularly noteworthy, as it allows for the formation of polymers with controlled architectures and properties. These polymers have found applications in areas such as drug delivery systems, coatings, and adhesives. The Diels-Alder reaction, on the other hand, enables the construction of complex carbon frameworks, which are essential in the synthesis of natural products and advanced materials.

In addition to its synthetic applications, 3-methoxycyclopentene has been studied for its potential in materials science. Recent research has focused on developing new polymers and copolymers derived from this compound. These materials exhibit unique physical and chemical properties, such as high thermal stability and mechanical strength. For example, copolymers containing 3-methoxycyclopentene units have been shown to possess excellent solvent resistance and biocompatibility, making them suitable for use in biomedical devices and environmental applications.

The environmental impact of chemical compounds is an important consideration in their development and application. Studies on the biodegradability and toxicity of 3-methoxycyclopentene-based materials have indicated that they are generally safe and environmentally friendly. This makes them attractive candidates for sustainable chemistry initiatives aimed at reducing the environmental footprint of industrial processes.

In conclusion, 3-methoxycyclopentene (CAS No. 39819-74-4) is a versatile compound with significant potential in various scientific fields. Its unique structure and reactivity make it an invaluable intermediate in organic synthesis, a promising candidate in drug discovery, and a key component in the development of advanced materials. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemistry.